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Compound Focus: Barium chlorate

CAS No.: 10294-38-9

Cat. No.: S1507264

Barium Chlorate Solubility Profile

Temperature Solubility (g/100g H20)
0°C 20.3 [1]
20 °C 33.8[1]
80 °C 84.8 [1]
100 °C 105 [1]

This data shows that barium chlorate is highly soluble, and its solubility increases significantly with

temperature, more than quintupling between 0°C and 100°C [1].

Experimental Context and Protocols

The primary data comes from a standard reference text, Fireworks: the art, science, and technique,
indicating it was likely obtained through controlled laboratory measurement [1]. A general protocol for

determining solubility versus temperature is as follows:
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e Preparation: Prepare a saturated solution of barium chlorate at a temperature above ambient (e.g.,
50°C).

e Equilibration: Maintain the solution at a specific, constant temperature (e.g., 20°C) in a water bath
with continuous stirring until equilibrium is reached.

e Sampling: Withdraw a known aliquot of the clear supernatant solution without disturbing any
undissolved solid.

e Gravimetric Analysis: Transfer the sample to a pre-weighed evaporating dish. Evaporate the water
to dryness completely and weigh the mass of the solid residue. The solubility is calculated as the
mass of solute per 100 grams of water.

¢ Repetition: Repeat steps 1-4 across a range of temperatures to build the solubility profile.

The workflow for this general experimental process is illustrated below:
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Important Handling and Safety Notes

For researchers working with this compound, it is critical to be aware of its significant hazards, which should

inform all experimental protocols:

¢ Toxicity: As a soluble barium salt, barium chlorate is toxic and poses health risks if ingested,
inhaled, or through skin contact [1].

e Oxidizing Hazard: It is a strong oxidizer and can form explosive mixtures with fuels. Its use in
pyrotechnics has declined due to safety concerns, with barium nitrate often being a preferred
alternative [1].

¢ Environmental Impact: It is very harmful to aquatic life and must be disposed of as hazardous waste

[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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